Cas no 91445-47-5 (3,8-Diazabicyclo[3.2.1]octane-3-ethanamine,8-methyl-)
91445-47-5 structure
Product Name:3,8-Diazabicyclo[3.2.1]octane-3-ethanamine,8-methyl-
CAS No:91445-47-5
MF:C9H19N3
MW:169.267261743546
CID:799761
Update Time:2024-02-01
3,8-Diazabicyclo[3.2.1]octane-3-ethanamine,8-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3,8-Diazabicyclo[3.2.1]octane-3-ethanamine,8-methyl-
- 2-(8-Methyl-3,8-diazabicyclo[3.2.1]octan-3-yl)ethan-1-amine
- 3,8-Diazabicyclo[3.2.1]octane,3-(2-aminoethyl)-8-methyl-(7CI)
- 2-(8-METHYL-3,8-DIAZABICYCLO[3.2.1]OCT-3-YL)ETHANAMINE
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- Inchi: 1S/C9H19N3/c1-11-8-2-3-9(11)7-12(6-8)5-4-10/h8-9H,2-7,10H2,1H3
- InChI Key: TXNJKTXDQZNWIX-UHFFFAOYSA-N
- SMILES: C(N)CN1CC2N(C)C(CC2)C1
Computed Properties
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Surface Charge: 0
3,8-Diazabicyclo[3.2.1]octane-3-ethanamine,8-methyl- Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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